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Compound of Interest

Compound Name: 2-Methyl-1-phenylpentan-3-one

Cat. No.: B2935090

CAS Number: 23936-95-0
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a summary of the currently available information for 2-Methyl-1-
phenylpentan-3-one. Despite extensive searches of scientific databases and chemical
literature, detailed experimental protocols, comprehensive quantitative data, and information
regarding the biological activity of this specific compound are limited in publicly accessible
resources. The information presented herein is based on data aggregated from chemical
supplier databases and computational predictions.

Chemical and Physical Properties

A summary of the key physicochemical properties for 2-Methyl-1-phenylpentan-3-one is
provided below. This data is primarily sourced from publicly available chemical databases.
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Property Value Source

--INVALID-LINK--, --INVALID-

CAS Number 23936-95-0
LINK--, --INVALID-LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula C12H160
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 176.25 g/mol
LINK--
2-methyl-1-phenylpentan-3-
IUPAC Name --INVALID-LINK--
one
CCC(=0)C(C)cc1=Cc=Cc=C
SMILES --INVALID-LINK--

1

InChl=1S/C12H160/c1-3-
InChl 12(13)10(2)9-11-7-5-4-6-8- ~-INVALID-LINK--
11/h4-8,10H,3,9H2,1-2H3

DTLXHCFHRITUHW-
InChlKey --INVALID-LINK--
UHFFFAOYSA-N

Experimental Data

Detailed, peer-reviewed experimental data for 2-Methyl-1-phenylpentan-3-one is not readily
available. Chemical suppliers may offer analytical data such as NMR, HPLC, or LC-MS upon
request with a purchase.[1][2]

Synthesis

Specific, detailed experimental protocols for the synthesis of 2-Methyl-1-phenylpentan-3-one
(CAS 23936-95-0) are not described in the surveyed scientific literature. General synthetic
strategies for structurally similar ketones, such as Friedel-Crafts acylation or the oxidation of
corresponding secondary alcohols, could potentially be adapted. However, without
experimental validation for this specific molecule, these remain theoretical pathways.

Biological Activity and Signaling Pathways
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There is currently no available information in the public domain regarding the biological or
pharmacological activity of 2-Methyl-1-phenylpentan-3-one. Consequently, no signaling
pathways associated with this compound have been identified, and as a result, a
corresponding diagram cannot be generated at this time. The potential for biological activity
exists within the broader class of substituted ketone scaffolds.[3]

Logical Relationships in Chemical Identification

The conclusive identification of a chemical compound such as 2-Methyl-1-phenylpentan-3-
one relies on a combination of analytical techniques. The logical workflow for confirming the
structure and purity of a synthesized or procured sample is outlined below.
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Caption: Logical workflow for the identification of 2-Methyl-1-phenylpentan-3-one.

This guide will be updated as more information becomes available through published research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 23936-95-0|2-Methyl-1-phenylpentan-3-one|BLD Pharm [bldpharm.com]

2. 23936-95-0 | 2-Methyl-1-phenyl-3-pentanone - Moldb [moldb.com]

3. 2-Methyl-1-phenylpentan-3-one | 23936-95-0 | Benchchem [benchchem.com]

 To cite this document: BenchChem. [In-depth Technical Guide: 2-Methyl-1-phenylpentan-3-
one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2935090#2-methyl-1-phenylpentan-3-one-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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